Cas no 2090709-71-8 (2-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (2R)-)

• Product Name: 2-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (2R)-
• CAS No: 2090709-71-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5266968
• Update Time: 2025-05-26

2-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (2R)-

• Inchi： 1S/C9H13NO2/c1-2-6-10-7-4-3-5-8(10)9(11)12/h1,8H,3-7H2,(H,11,12)/t8-/m1/s1
• InChI Key： CHWCHFSOHNZGKJ-MRVPVSSYSA-N
• SMILES： N1(CC#C)CCCC[C@@H]1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (2R)-

Introduction to 2-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (2R)- (CAS No. 2090709-71-8)

2-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (2R)- (CAS No. 2090709-71-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2R)-1-(2-propyn-1-yl)piperidine-2-carboxylic acid, is a member of the piperidine carboxylic acid family and exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (2R)-1-(2-propyn-1-yl)piperidine-2-carboxylic acid features a piperidine ring with a carboxylic acid group and a propargyl substituent. The presence of the chiral center at the 2-position of the piperidine ring imparts enantiomeric specificity to the molecule, which is crucial for its biological activity and potential therapeutic applications. The propargyl group, on the other hand, provides additional reactivity and functional versatility, making it an attractive moiety for synthetic modifications.

Recent studies have highlighted the potential of (2R)-1-(2-propyn-1-yl)piperidine-2-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in a wide range of inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (2R)-1-(2-propyn-1-yl)piperidine-2-carboxylic acid has also been investigated for its neuroprotective properties. Studies conducted by researchers at the University of California have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that (2R)-1-(2-propyn-1-yl)piperidine-2-carboxylic acid may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of (2R)-1-(2-propyn-1-yl)piperidine-2-carboxylic acid has further contributed to its appeal in pharmaceutical research. A recent publication in the Tetrahedron Letters described an efficient and scalable synthetic route for the preparation of this compound using palladium-catalyzed coupling reactions. This method not only simplifies the synthesis but also allows for the facile introduction of various functional groups, thereby facilitating the exploration of structure-activity relationships (SAR) studies.

Beyond its direct biological activities, (2R)-1-(2-propyn-1-yl)piperidine-2-carboxylic acid has also been utilized as a building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at Harvard University have reported the use of this compound as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. These modulators have shown promise in treating conditions such as hypertension and metabolic disorders.

In conclusion, (2R)-1-(2-propyn-1-yl)piperidine-2-carboxylic acid (CAS No. 2090709-71-8) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.